![molecular formula C10H11NO5 B1201075 DL-3-Carboxytyrosine CAS No. 3641-49-4](/img/structure/B1201075.png)
DL-3-Carboxytyrosine
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Overview
Description
DL-3-Carboxytyrosine is a natural product found in Reseda luteola, Caylusea abyssinica, and Lunaria annua with data available.
Scientific Research Applications
Deep Learning in Mining Biological Data :
- Abstract: This study by Mahmud, Kaiser, and Hussain (2020) in "Cognitive Computation" discusses the use of deep learning to analyze patterns in biological data, focusing on images, signals, and sequences. It explores different DL architectures and their applications in biology, along with challenges and future perspectives in this area (Mahmud, Kaiser, & Hussain, 2020).
Deep Aging Clocks AI-Based Biomarkers of Aging and Longevity
:
- Abstract: Zhavoronkov and Mamoshina (2019) in "Trends in Pharmacological Sciences" provide an overview of deep learning predictors developed for chronological and biological age, discussing their growing popularity and broad range of applications in pharmaceutical research (Zhavoronkov & Mamoshina, 2019).
DL for LiDAR Point Clouds in Autonomous Driving A Review
:
- Abstract: This paper by Li et al. (2020) in "IEEE Transactions on Neural Networks and Learning Systems" reviews the use of deep learning in processing 3-D LiDAR data for autonomous driving, highlighting its applications in segmentation, detection, and classification (Li et al., 2020).
Deep Learning and Its Applications to Machine Health Monitoring :
- Abstract: Zhao et al. (2019) in "Mechanical Systems and Signal Processing" review the application of deep learning in machine health monitoring, discussing various deep learning techniques and their implications in modern manufacturing systems (Zhao et al., 2019).
properties
CAS RN |
3641-49-4 |
---|---|
Product Name |
DL-3-Carboxytyrosine |
Molecular Formula |
C10H11NO5 |
Molecular Weight |
225.2 g/mol |
IUPAC Name |
5-[(2S)-2-amino-2-carboxyethyl]-2-hydroxybenzoic acid |
InChI |
InChI=1S/C10H11NO5/c11-7(10(15)16)4-5-1-2-8(12)6(3-5)9(13)14/h1-3,7,12H,4,11H2,(H,13,14)(H,15,16)/t7-/m0/s1 |
InChI Key |
AZXBADPWXOWMKQ-ZETCQYMHSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1C[C@@H](C(=O)O)N)C(=O)O)O |
SMILES |
C1=CC(=C(C=C1CC(C(=O)O)N)C(=O)O)O |
Canonical SMILES |
C1=CC(=C(C=C1CC(C(=O)O)N)C(=O)O)O |
Other CAS RN |
4303-95-1 |
synonyms |
3-(3-carboxy-4-hydroxyphenyl)alanine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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